5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid, 95%
Overview
Description
5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid, 95% (C5F2ClCOOH) is a white crystalline solid that is used in a variety of scientific research applications. C5F2ClCOOH is a useful reagent in organic synthesis and has a wide range of biochemical and physiological effects.
Scientific Research Applications
5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid, 95% is used in a variety of scientific research applications. It has been used in the synthesis of various drugs, such as anti-inflammatory drugs, anticonvulsants, and anti-anxiety drugs. It has also been used in the synthesis of various polymers and in the preparation of organic semiconductors. In addition, 5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid, 95% has been used in the synthesis of fluorescent dyes and in the preparation of nanomaterials.
Mechanism of Action
The mechanism of action of 5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid, 95% is not yet fully understood. However, it is believed that the reagent reacts with the active site of the target molecule to form a covalent bond. This covalent bond then triggers a cascade of biochemical reactions that lead to the desired effect.
Biochemical and Physiological Effects
5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators. It has also been shown to have anti-inflammatory, anticonvulsant, and anti-anxiety effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid, 95% in lab experiments is its high purity and low cost. It is also relatively easy to synthesize and can be stored for long periods of time. However, there are some limitations to using this reagent. It is not very soluble in water, so it must be used in an organic solvent. In addition, it can be toxic if not handled properly.
Future Directions
There are a number of potential future directions for the use of 5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid, 95%. One potential application is in the development of new drugs, such as anti-inflammatory drugs, anticonvulsants, and anti-anxiety drugs. In addition, it could be used in the synthesis of new polymers or organic semiconductors. Finally, it could be used in the development of new fluorescent dyes or nanomaterials.
Synthesis Methods
The synthesis of 5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid, 95% involves the reaction of 5-chloro-2-methoxyphenol with fluorobenzene in the presence of sulfuric acid. This reaction is carried out at a temperature of 100°C for 2 hours. The product is then filtered and washed with water and ethanol to obtain a white crystalline solid.
properties
IUPAC Name |
5-(5-chloro-2-methoxyphenyl)-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO3/c1-19-13-5-3-9(15)7-10(13)8-2-4-12(16)11(6-8)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEVZGTJPMWWDBD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=CC(=C(C=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60681157 |
Source
|
| Record name | 5'-Chloro-4-fluoro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60681157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5-Chloro-2-methoxyphenyl)-2-fluorobenzoic acid | |
CAS RN |
1184034-87-4 |
Source
|
| Record name | 5'-Chloro-4-fluoro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60681157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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